N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-2-(3-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-2-(3-methoxyphenoxy)acetamide
• InChI: InChI=1S/C20H19FN2O3S/c1-25-17-6-3-7-18(11-17)26-12-19(24)22-9-8-16-13-27-20(23-16)14-4-2-5-15(21)10-14/h2-7,10-11,13H,8-9,12H2,1H3,(H,22,24)
• InChI Key: NOIHOTFIZBHOPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NCCC2=CSC(=N2)C3=CC(=CC=C3)F
• Molecular Formula: C20H19FN2O3S
• Molecular Weight: 386.4 g/mol
• CAS No.: 946251-65-6

Description

N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-2-(3-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C20H19FN2O3S and its molecular weight is 386.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Benzophenone-Thiazole Derivatives

A study by Prashanth et al. (2014) focused on synthesizing benzophenone-thiazole derivatives, including compounds with structural similarities to N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-2-(3-methoxyphenoxy)acetamide. These compounds were evaluated for their potential as VEGF-A inhibitors, showing promising antiproliferative effects through translational VEGF-A inhibition.

Antimicrobial Activities of Thiazoles

In the work of Wardkhan et al. (2008), the synthesis of thiazoles and their antimicrobial activities were explored. This research is relevant as it provides insight into the antimicrobial potential of thiazole derivatives, which may include compounds like this compound.

Design and Pharmacological Evaluation of Thiazol Derivatives

Shukla et al. (2012) studied bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as glutaminase inhibitors, relevant to the structural characteristics of this compound. This research, detailed in their paper here, highlights the potential of thiazol derivatives in inhibiting glutaminase, an enzyme involved in cancer metabolism.

Antiproliferative Activity of Pyridine Linked Thiazole Derivatives

The study by Alqahtani and Bayazeed (2020) synthesized pyridine-linked thiazole derivatives and evaluated their antiproliferative activity. Their findings can provide insights into the potential antiproliferative applications of similar compounds like this compound.

Metabolism of Chloroacetamide Herbicides

Coleman et al. (2000) conducted a study on the metabolism of chloroacetamide herbicides, which may share structural similarities with the compound . Their research, available here, provides valuable information on the metabolic pathways of similar compounds.

Mechanism of Action

Target of Action

The compound “N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-2-(3-methoxyphenoxy)acetamide” contains a thiazole ring. Thiazole derivatives have been found to exhibit a broad range of biological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory effects . They are part of some clinically applied anticancer drugs such as dasatinib and alpelisib .

Mode of Action

For example, some thiazole derivatives have been found to inhibit certain enzymes, leading to a decrease in the proliferation of cancer cells .

Biochemical Pathways

Thiazole derivatives are known to interact with a wide range of biochemical pathways, depending on their specific structures and targets .

Result of Action

Given the biological activities of other thiazole derivatives, it could potentially have effects such as inhibiting cell proliferation or inducing cell death in certain types of cells .